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Compound of Interest

Compound Name: Mecoprop-13C3

Cat. No.: B1156416

Get Quote

Executive Safety Summary
Mecoprop-13C3 (2-(4-Chloro-2-methylphenoxy)propionic acid-13C3) is a high-value stable

isotope standard used primarily as an internal standard for mass spectrometry (LC-MS/GC-

MS). While chemically identical to unlabeled Mecoprop regarding toxicity, its handling requires

a dual-focus approach: protecting the operator from toxicity and protecting the integrity of the

expensive isotope.

Critical Hazard Profile (GHS Classifications):
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Hazard Code Description Operational Implication

H302 Harmful if swallowed

Zero-tolerance for hand-to-
mouth contact; wash
hands immediately after
doffing gloves.

H318 Causes serious eye damage

Safety Goggles (sealed) are

mandatory; standard safety

glasses are insufficient for

powders that may disperse.

H312 Harmful in contact with skin

Dermal absorption is a primary

exposure route.[1] Double-

gloving recommended during

solubilization.

| H410 | Very toxic to aquatic life | All waste must be segregated into Halogenated Organic

streams. |

PPE Technical Specifications
Rationale: Standard lab PPE is often insufficient for chlorophenoxy herbicides due to their

permeation rates and potential for serious eye damage.

A. Eye & Face Protection[1][2][3][4][5]
Requirement: Chemical Splash Goggles (ANSI Z87.1+ D3 rating).

Reasoning: Mecoprop is corrosive to ocular tissue (H318).[2] Standard safety glasses allow

airborne dust (generated during uncapping or weighing) to bypass the lens.

Contact Lens Policy: Strictly prohibited when handling open powder.

B. Hand Protection (Glove Logic)
The Challenge: Mecoprop-13C3 is a solid, but risk profiles change drastically once

solubilized. Common solvents like Acetone or Methanol drive the permeation rate.
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Protocol: Use the "Carrier-Dependent Selection" matrix below.

State / Solvent
Primary Glove
Material

Min. Thickness
Break-through
Time

Notes

Dry Solid
Nitrile

(Disposable)
0.11 mm (4 mil) >480 min

Excellent for dry

powder

protection.

Methanol

Solution

Nitrile

(Disposable)
0.11 mm (4 mil) >240 min

Methanol

permeates nitrile

slowly; standard

lab gloves are

acceptable for

splash

protection.

Acetone Solution
Laminate (Silver

Shield) or Butyl
0.7 mm >480 min

Acetone

degrades nitrile

rapidly (<1 min).

If using nitrile,

double glove and

change

immediately

upon splash.

C. Respiratory & Engineering Controls[3]
Primary Control: Certified Chemical Fume Hood.

Airflow: Face velocity maintained between 80–100 fpm.

Secondary (If Hood Unavailable): N95 or P100 particulate respirator (NIOSH approved).

Note: This is a fallback only; isotope powders are light and easily dispersed by drafts.

Visualization: PPE Decision Logic
This logic gate ensures the operator selects protection based on the state of the chemical, not

just the chemical itself.
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Start: Mecoprop-13C3 Handling
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Figure 1: PPE Selection Logic based on physical state and solvent carrier.

Operational Protocol: "Zero-Loss" Handling
As a Senior Scientist, I prioritize the conservation of the isotope. Static electricity is the enemy

of weighing mg-quantities of Mecoprop-13C3.

Step 1: Preparation & Static Control[1][4]
Environment: Work exclusively inside the fume hood.

Static Neutralization: Place an ionizing bar or anti-static gun (e.g., Zerostat) near the

balance.
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Why: Mecoprop-13C3 powder is often crystalline and prone to static "fly-away," leading to

contamination and financial loss.

Vial Handling: Wipe the exterior of the source vial with a lint-free wipe dampened with 70%

ethanol to remove external contaminants before opening.

Step 2: Weighing & Solubilization (In-Vial Method)
Avoid weighing boats if possible. Transfer losses on 1mg standards are statistically significant.

Tare: Place the receiving volumetric flask or amber vial on the balance.

Transfer: Use a micro-spatula (stainless steel) to transfer the solid directly.

Rinsing: If a weighing boat must be used, rinse the boat three times with the chosen solvent

(e.g., Methanol) into the receiving vial to ensure quantitative transfer.

Dissolution:

Add solvent to 80% of final volume.

Vortex for 30 seconds.

Sonicate for 5 minutes if crystals persist.

Dilute to volume.

Step 3: Storage
Temperature: Store neat (solid) material at -20°C.

Solution Storage: Store stock solutions at -20°C in amber silanized glass vials to prevent

adsorption to glass walls.

Labeling: Mark as "Mecoprop-13C3 [Internal Standard] - TOXIC".

Visualization: Handling Workflow
This workflow emphasizes the critical control points for safety and data integrity.
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Figure 2: Operational workflow emphasizing temperature equilibration and static control.

Emergency & Disposal Procedures
Spills (Solid vs. Liquid)

Solid Spill (Precious Material):

Do not vacuum (creates aerosol).

If the surface was clean: Attempt to recover with a dedicated micro-spatula (integrity check

required via LC-MS).

If contaminated: Cover with wet paper towel (to prevent dust), wipe up, and place in

hazardous waste.

Liquid Spill:

Absorb with vermiculite or spill pads.[2]

Clean area with soap and water (Mecoprop is an acid; alkaline soap helps

neutralize/solubilize residues).

Waste Disposal[5][6][7][8][9]
Classification:Halogenated Organic Waste.[3][4]

Segregation: Do NOT mix with non-halogenated solvents (e.g., pure ethanol waste) if your

facility separates them; halogenated disposal is significantly more expensive and requires

high-temperature incineration.
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Labeling: "Hazardous Waste - Contains Mecoprop-13C3 (Chlorophenoxy Herbicide) - Toxic

to Aquatic Life."

References
European Chemicals Agency (ECHA). (2023). Substance Information: Mecoprop-P.[2][5]

Retrieved from [Link]

PubChem. (2023). Mecoprop - Safety and Hazards. National Library of Medicine. Retrieved

from [Link]

University of Illinois Urbana-Champaign (DRS). (2023). Halogenated Solvents Waste

Disposal Guidelines. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. novaturf.ca [novaturf.ca]

2. irp.cdn-website.com [irp.cdn-website.com]

3. 7.2 Organic Solvents [ehs.cornell.edu]

4. bucknell.edu [bucknell.edu]

5. chemos.de [chemos.de]

To cite this document: BenchChem. [Personal Protective Equipment (PPE) & Handling
Guide: Mecoprop-13C3]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1156416/docs#personal-protective-equipment-ppe-
handling-guide-mecoprop-13c3]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1156416/docs?utm_src=pdf-body#personal-protective-equipment-ppe-handling-guide-mecoprop-13c3
https://irp.cdn-website.com/b0039e96/files/uploaded/mecoprop%20p_pcp27891_10-2019.pdf
https://www.chemos.de/import/data/msds/GB_en/16484-77-8-A0044897-GB-en.pdf
https://echa.europa.eu/substance-information/-/substanceinfo/100.037.135
https://pubchem.ncbi.nlm.nih.gov/compound/Mecoprop#section=Safety-and-Hazards
https://drs.illinois.edu/Page/SafetyLibrary/ChemicalWasteDisposal
https://www.benchchem.com/product/b1156416?utm_src=pdf-custom-synthesis#bc-rfq
https://novaturf.ca/wp-content/uploads/2023/02/2015-Mecoprop-PPCP27891.pdf
https://irp.cdn-website.com/b0039e96/files/uploaded/mecoprop%20p_pcp27891_10-2019.pdf
https://ehs.cornell.edu/book/export/html/1312
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://www.chemos.de/import/data/msds/GB_en/16484-77-8-A0044897-GB-en.pdf
https://www.benchchem.com/product/b1156416/docs#personal-protective-equipment-ppe-handling-guide-mecoprop-13c3
https://www.benchchem.com/product/b1156416/docs#personal-protective-equipment-ppe-handling-guide-mecoprop-13c3
https://www.benchchem.com/product/b1156416/docs#personal-protective-equipment-ppe-handling-guide-mecoprop-13c3
https://www.benchchem.com/product/b1156416/docs#personal-protective-equipment-ppe-handling-guide-mecoprop-13c3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1156416?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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